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Compound of Interest

Compound Name:
1-(4-Amino-3-

chlorophenyl)ethanone

Cat. No.: B1267580 Get Quote

Essential Safety and Handling Guide for 1-(4-Amino-
3-chlorophenyl)ethanone
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 1-(4-Amino-3-chlorophenyl)ethanone in a laboratory setting. The

information is targeted towards researchers, scientists, and professionals in drug development

to ensure the safe management of this chemical.

Chemical Profile and Hazard Overview

While comprehensive toxicological data for 1-(4-Amino-3-chlorophenyl)ethanone is not

readily available, its structure as a chlorinated aromatic amine suggests that it should be

handled with caution. Aromatic amines and chlorinated hydrocarbons as classes of compounds

are known to have potential health risks, including skin, eye, and respiratory irritation, with

some compounds in these classes having more severe toxicities.[1][2] Therefore, a

conservative approach to handling, including the use of appropriate personal protective

equipment (PPE) and engineering controls, is essential.

Quantitative Data Summary

The following table summarizes the available physical and chemical properties for 1-(4-Amino-
3-chlorophenyl)ethanone.
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Property Value Reference

Molecular Formula C8H8ClNO [3]

Molecular Weight 169.61 g/mol [3]

Boiling Point 324.6 ± 27.0 °C at 760 mmHg [3]

Flash Point 150.1 ± 23.7 °C [3]

Density 1.3 ± 0.1 g/cm³ [3]

Note: Toxicological data such as LD50 and exposure limits are not available in the provided

search results.

Personal Protective Equipment (PPE)
A multi-layered PPE approach is mandatory to minimize exposure.
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Protection Level Equipment Purpose

Primary Engineering Control Certified Chemical Fume Hood
To minimize inhalation of dust

or vapors.

Eye and Face Protection
Chemical Splash Goggles and

Face Shield

Goggles provide protection

against splashes, while a face

shield offers broader facial

protection.[4][5]

Hand Protection
Chemical-Resistant Gloves

(Nitrile or Neoprene)

To prevent skin contact.

Double-gloving is

recommended, with frequent

changes.[6]

Body Protection
Flame-Resistant Laboratory

Coat

To protect skin and clothing

from contamination.[4]

Foot Protection
Closed-Toe, Chemical-

Resistant Shoes

To safeguard feet from spills

and falling objects.[5]

Respiratory Protection NIOSH-Approved Respirator

Required if working outside a

fume hood or if engineering

controls are insufficient.[4]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a systematic workflow is crucial for safety and to maintain the integrity of the

experiment.

1. Pre-Handling Preparations:

Risk Assessment: Conduct a thorough risk assessment for the planned experiment.

Emergency Equipment: Verify that a safety shower, eyewash station, and fire extinguisher

are easily accessible.

PPE Check: Don all required PPE as specified in the table above before entering the

handling area.
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2. Handling Procedures:

Weighing: Weigh the solid compound inside a chemical fume hood or a ventilated balance

enclosure to avoid inhalation of airborne particles.

Dissolving: When preparing solutions, add the solid to the solvent slowly to prevent

splashing.

Reactions: All manipulations, including reactions, should be carried out within a certified

chemical fume hood.

3. Post-Handling Procedures:

Decontamination: Thoroughly wipe down the work area within the fume hood with an

appropriate solvent and cleaning agent.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
Proper disposal of 1-(4-Amino-3-chlorophenyl)ethanone and its containers is critical to

prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

Solid Waste: Collect unused or contaminated solid 1-(4-Amino-3-chlorophenyl)ethanone in

a clearly labeled, sealed container designated for hazardous chemical waste.

Liquid Waste: Solutions containing this compound should be collected in a separate, labeled

hazardous waste container. Do not mix with other solvent waste streams unless compatibility

is confirmed.

Contaminated Materials: Dispose of all contaminated items, such as gloves, weighing paper,

and pipette tips, in a designated solid hazardous waste container.

2. Container Management:
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Original Containers: Do not dispose of the chemical in its original container if it is to be

reused.

Empty Containers: "Empty" containers may still contain residue and should be treated as

hazardous waste. They can be triple-rinsed with a suitable solvent, and the rinsate collected

as hazardous liquid waste before the container is punctured and disposed of according to

institutional guidelines.[7]

3. Final Disposal:

Licensed Disposal: All waste must be disposed of through a licensed hazardous waste

disposal company, following all local, state, and federal regulations.[7]

Experimental Workflows
To visualize the procedural flow, the following diagrams outline the necessary steps for safe

handling and disposal.
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Caption: Operational Workflow for Handling 1-(4-Amino-3-chlorophenyl)ethanone.
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Caption: Disposal Workflow for 1-(4-Amino-3-chlorophenyl)ethanone Waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 1-(4-Amino-
3-chlorophenyl)ethanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1267580#personal-protective-equipment-for-
handling-1-4-amino-3-chlorophenyl-ethanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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